2-cyano-N-[2-(cyclopentyloxy)cyclohexyl]-3-ethoxyprop-2-enamide

• IUPAC Name: 2-cyano-N-(2-cyclopentyloxycyclohexyl)-3-ethoxyprop-2-enamide
• InChI: InChI=1S/C17H26N2O3/c1-2-21-12-13(11-18)17(20)19-15-9-5-6-10-16(15)22-14-7-3-4-8-14/h12,14-16H,2-10H2,1H3,(H,19,20)
• InChI Key: VTPBQZXZNPIYFV-UHFFFAOYSA-N
• Canonical SMILES: CCOC=C(C#N)C(=O)NC1CCCCC1OC2CCCC2
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

The compound “2-cyano-N-[2-(cyclopentyloxy)cyclohexyl]-3-ethoxyprop-2-enamide” is a chemical substance with the molecular formula C17H26N2O3. It is offered by Benchchem for various biochemical applications.

Scientific Research Applications

Antibacterial and Antifungal Compounds from Cyanobacteria

Cyanobacteria have been identified as a rich source of compounds with antimicrobial activities. A review considering 121 cyanobacterial compounds revealed their potential against multidrug-resistant pathogenic bacteria, fungi, and mycobacteria. These compounds belong to various chemical classes such as alkaloids, aromatic compounds, and polyketides, showcasing the diversity of structures and mechanisms that can inspire the synthesis and application of novel compounds like 2-cyano-N-[2-(cyclopentyloxy)cyclohexyl]-3-ethoxyprop-2-enamide in antimicrobial research (Swain, Paidesetty, & Padhy, 2017).

Oxidation of Cyclohexane

The oxidation of cyclohexane is crucial for producing key industrial compounds such as cyclohexanol and cyclohexanone. Research has focused on catalytic materials and reaction conditions to optimize this process, providing insights into how structural modifications, akin to those in this compound, could influence reactivity and selectivity in such transformations (Abutaleb & Ali, 2021).

Environmental Safety of Surfactants

Surfactants and their feedstocks, including those with complex structures similar to the compound , have been extensively studied for their environmental properties, fate, and toxicity. Such research underscores the importance of assessing the environmental impact of chemical compounds used in high volumes across various applications, providing a framework for evaluating novel compounds like this compound (Cowan-Ellsberry et al., 2014).

Cyclodextrins in Chemical Reactions

Cyclodextrins, due to their cage-like supramolecular structure, facilitate various chemical reactions through intramolecular interactions. This principle can be applied to the study and utilization of complex compounds like this compound, exploring their potential as molecular chelating agents or in host-guest chemistry applications (Valle, 2004).

Mechanism of Action

Target of Action

It is known that cyanoacetamide derivatives are considered one of the most important precursors for heterocyclic synthesis . They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .

Mode of Action

The active hydrogen on c-2 of these compounds can take part in a variety of condensation and substitution reactions .

Biochemical Pathways

It is known that cyanoacetamide derivatives are used in the formation of biologically active compounds .

Pharmacokinetics

It is known that the solubility of a compound in water and organic solvents can impact its bioavailability . This compound has low solubility in water but better solubility in organic solvents .

Result of Action

Many derivatives of cyanoacetamide have been reported to have diverse biological activities .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-cyano-N-[2-(cyclopentyloxy)cyclohexyl]-3-ethoxyprop-2-enamide. It should be stored properly, away from fire and flammable materials . Contact with skin and eyes should be avoided, and protective gloves and goggles should be worn if necessary .